4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-methoxy-N-[3-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C19H21NO4/c1-22-16-9-7-14(8-10-16)19(21)20-15-4-2-5-17(12-15)24-13-18-6-3-11-23-18/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3,(H,20,21)
• InChI Key: HDBGVWRDTJMQAS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OCC3CCCO3

Description

4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide (TFMB) is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields. TFMB is a small molecule that has been found to exhibit potent biological activity, making it an attractive candidate for further research. In

Mechanism of Action

The mechanism of action of 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, proliferation, and survival. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to inhibit the activity of certain enzymes and transcription factors involved in these pathways, leading to the suppression of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to exhibit potent biochemical and physiological effects, including anti-cancer activity, neuroprotective effects, and immunomodulatory effects. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and suppress tumor growth in animal models. In neurology, 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to protect neurons from oxidative stress and reduce inflammation, making it a potential candidate for the treatment of neurodegenerative disorders. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has also been found to modulate the activity of immune cells, leading to the suppression of autoimmune responses.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in lab experiments include its potent biological activity, its well-studied synthesis method, and its potential therapeutic applications in various fields. However, 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide include further studies on its mechanism of action, potential side effects, and optimal dosage for therapeutic applications. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide may also be studied in combination with other drugs or therapies to enhance its therapeutic efficacy. Additionally, 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide may be studied for its potential applications in other fields, such as infectious disease research and regenerative medicine.
In conclusion, 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a small molecule with potent biological activity that has been extensively studied for its potential therapeutic applications in various fields. Further research on 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide may lead to the development of new treatments for cancer, neurodegenerative disorders, and autoimmune diseases.

Synthesis Methods

The synthesis of 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves the reaction of 3-(tetrahydro-2-furanylmethoxy)aniline with 4-methoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. This synthesis method has been extensively studied and optimized for maximum yield and purity.

Scientific Research Applications

4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to exhibit potent anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. In neurology, 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been studied for its potential as a treatment for Parkinson's disease and other neurodegenerative disorders. 4-methoxy-N-[3-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has also been found to exhibit immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases.